Cas no 1807014-86-3 (4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide)

• Product Name: 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide
• CAS No: 1807014-86-3
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982407
• Update Time: 2025-08-05

4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-6(10)7(14)2-5(4)8(11,12)13/h1-2H,3,14H2
• InChI Key： ZESDACSAHAEFPR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=C(CBr)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide

4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide (CAS No. 1807014-86-3)

The compound 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide (CAS No. 1807014-86-3) is a highly specialized organic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of aryl bromides, characterized by the presence of a benzyl group substituted with specific functional groups. The trifluoromethyl group attached to the benzene ring introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. Similarly, the amino and bromo substituents at positions 4 and 5, respectively, further modulate the electronic properties of the molecule, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing heterocyclic compounds, which are often key components in drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The trifluoromethyl group has been shown to enhance the lipophilicity of the molecule, improving its bioavailability when used as a pharmacophore in drug design.

In addition to its role in drug discovery, 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide has found applications in materials science. Its ability to undergo various coupling reactions makes it an ideal candidate for synthesizing advanced materials such as polymers and nanoparticles. A 2023 research article in *Advanced Materials* reported that this compound can be used as a monomer to create stimuli-responsive polymers, which have potential applications in sensors and drug delivery systems.

The synthesis of 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide typically involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. The presence of electron-withdrawing groups like trifluoromethyl and bromo facilitates these reactions by activating specific positions on the benzene ring for substitution. This compound's stability under various reaction conditions makes it suitable for large-scale production, ensuring its availability for both academic and industrial use.

From an environmental standpoint, studies have shown that 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide exhibits low toxicity to aquatic organisms when properly managed. However, its handling requires adherence to standard safety protocols due to its chemical reactivity. The compound's environmental fate is influenced by its ability to undergo biodegradation under specific conditions, which has been a focus of recent eco-toxicological research.

In conclusion, 4-Amino-5-bromo-2-(trifluoromethyl)benzyl bromide (CAS No. 1807014-86-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a versatile building block in organic synthesis, while its functional groups impart properties that are advantageous in both medicinal and materials science applications. As research continues to uncover new uses for this compound, its role in advancing chemical innovation is expected to grow further.